Cas no 2309749-97-9 (3-(3,4-dimethylphenyl)-1-4-(2-fluorophenoxy)-1,4'-bipiperidine-1'-ylpropan-1-one)

• Product Name: 3-(3,4-dimethylphenyl)-1-4-(2-fluorophenoxy)-1,4'-bipiperidine-1'-ylpropan-1-one
• CAS No: 2309749-97-9
• MF: C₂₇H₃₅FN₂O₂
• MW: 438.577410936356
• CID: 5339718
• Update Time: 2025-07-01

3-(3,4-dimethylphenyl)-1-4-(2-fluorophenoxy)-1,4'-bipiperidine-1'-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethylphenyl)-1-(4-(2-fluorophenoxy)-[1,4'-bipiperidin]-1'-yl)propan-1-one
• 3-(3,4-dimethylphenyl)-1-[4-[4-(2-fluorophenoxy)piperidin-1-yl]piperidin-1-yl]propan-1-one
• 3-(3,4-dimethylphenyl)-1-4-(2-fluorophenoxy)-1,4'-bipiperidine-1'-ylpropan-1-one

• Inchi： 1S/C27H35FN2O2/c1-20-7-8-22(19-21(20)2)9-10-27(31)30-15-11-23(12-16-30)29-17-13-24(14-18-29)32-26-6-4-3-5-25(26)28/h3-8,19,23-24H,9-18H2,1-2H3
• InChI Key： CNOWBXDCFHXVGT-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OC1CCN(CC1)C1CCN(C(CCC2C=CC(C)=C(C)C=2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 586
• XLogP3: 5.3
• Topological Polar Surface Area: 32.8

Additional information on 3-(3,4-dimethylphenyl)-1-4-(2-fluorophenoxy)-1,4'-bipiperidine-1'-ylpropan-1-one

3-(3,4-Dimethylphenyl)-1-4-(2-Fluorophenoxy)-1,4'-Bipiperidine-1'-ylpropan-1-one: A Comprehensive Overview

The compound with CAS No 2309749-97-9, known as 3-(3,4-dimethylphenyl)-1-4-(2-fluorophenoxy)-1,4'-bipiperidine-1'-ylpropan-1-one, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activity.

3-(3,4-Dimethylphenyl) is a key structural component of this molecule, contributing to its stability and reactivity. The presence of dimethyl groups on the phenyl ring enhances the molecule's hydrophobicity, which is crucial for its interactions within biological systems. Recent studies have highlighted the importance of such substituents in modulating pharmacokinetic properties, making this compound a valuable candidate for drug development.

The bipiperidine framework in this compound adds another layer of complexity and functionality. Bipiperidine derivatives are known for their ability to form stable macrocyclic structures, which can be exploited in drug delivery systems and catalytic applications. The 2-fluorophenoxy group further enhances the molecule's versatility by introducing fluorine, a highly electronegative atom that can influence both the electronic properties and bioavailability of the compound.

Recent advancements in synthetic chemistry have enabled the precise construction of such complex molecules. Researchers have employed advanced techniques such as asymmetric synthesis and click chemistry to optimize the synthesis of 3-(3,4-dimethylphenyl)-1-4-(2-fluorophenoxy)-1,4'-bipiperidine-1'-ylpropan-1-one. These methods not only improve yield but also ensure the high purity required for biomedical applications.

In terms of biological activity, this compound has shown promise in preclinical studies as a potential therapeutic agent. Its ability to modulate key cellular pathways makes it a candidate for treating various diseases, including neurodegenerative disorders and cancer. The propanone group plays a pivotal role in these interactions by serving as a site for enzymatic activity.

The integration of fluorine atoms into the molecular structure has been a focal point in recent research. Fluorinated compounds often exhibit improved pharmacokinetic profiles due to their enhanced lipophilicity and metabolic stability. This has led to increased interest in 2-fluorophenoxy-containing compounds like this one as they offer potential advantages over traditional drug candidates.

Moreover, the bipiperidine framework provides opportunities for further functionalization. By modifying the substituents on the piperidine rings, researchers can tailor the molecule's properties to suit specific therapeutic needs. This flexibility underscores the importance of studying such compounds in depth to fully harness their potential.

In conclusion, 3-(3,4-dimethylphenyl)-1-4-(2-fluorophenoxy)-1,4'-bipiperidine-1'-ylpropan-1-one represents a cutting-edge advancement in organic chemistry with wide-ranging applications. Its unique structure and promising biological activity position it as a valuable tool in both academic research and industrial development.